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Compound of Interest

Compound Name: (R)-TCO-OH

Cat. No.: B7950028 Get Quote

Technical Support Center: (R)-TCO-OH
Welcome to the technical support center for (R)-TCO-OH. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the proper

handling, storage, and use of (R)-TCO-OH to ensure the maintenance of its high reactivity in

experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage procedure for (R)-TCO-OH to maintain its reactivity?

A1: To ensure the long-term stability and reactivity of (R)-TCO-OH, it should be stored at –

20°C, protected from light and moisture.[1][2] For extended storage, keeping the compound as

a solid in a freezer at -20°C has been shown to maintain stability for at least 14 months.[3]

Q2: What solvents are recommended for dissolving (R)-TCO-OH?

A2: It is crucial to use anhydrous solvents to prevent hydrolysis and maintain the integrity of the

TCO group.[1][2] Recommended solvents include dimethyl sulfoxide (DMSO),

dimethylformamide (DMF), and acetonitrile.[1][2]

Q3: How should I handle (R)-TCO-OH during experimental setup?

A3: To prevent degradation, avoid prolonged exposure to light.[1][2] When preparing solutions,

allow the vial of (R)-TCO-OH to equilibrate to room temperature before opening to prevent
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condensation of moisture into the compound.[4]

Q4: What is the primary application of (R)-TCO-OH?

A4: (R)-TCO-OH is a strained trans-cyclooctene (TCO) derivative widely used in bioorthogonal

chemistry.[1] Its TCO moiety participates in ultrafast inverse-electron-demand Diels-Alder

(IEDDA) reactions with tetrazines, a type of "click chemistry".[1][2][5] The hydroxyl group

provides a point for further chemical modification and conjugation.[1][2]

Q5: What makes the TCO-tetrazine reaction so useful in biological systems?

A5: The TCO-tetrazine ligation is exceptionally fast and highly selective, proceeding with

minimal cross-reactivity towards native functional groups found in biomolecules.[5][6] This

reaction occurs under physiological conditions (aqueous buffer, neutral pH, ambient

temperature) without the need for cytotoxic catalysts like copper.[5][6]
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Issue Potential Cause Recommended Solution

Low or no reactivity in TCO-

tetrazine ligation
Degradation of (R)-TCO-OH

Ensure proper storage at

-20°C, protected from light and

moisture.[1][2] Use anhydrous

solvents for dissolution.[1][2]

Isomerization of TCO to its

unreactive cis-isomer

This can be promoted by thiols

or copper-containing serum

proteins.[7][8] Minimize

exposure to these agents if

possible. For applications

requiring long-term stability in

such environments, consider

using more stable TCO

derivatives or specific storage

strategies like Ag(I)

complexation, which can be

reversed upon use.[8][9]

Hydrolysis of tetrazine-NHS

ester (if used)

If your tetrazine partner is an

NHS ester, it is highly sensitive

to moisture.[4] Allow the vial to

warm to room temperature

before opening and prepare

stock solutions in anhydrous

DMSO or DMF immediately

before use.[4]

Inconsistent experimental

results
Variable reagent quality

Ensure high purity of (R)-TCO-

OH to ensure reproducibility.[1]

[2] Use fresh, high-quality

anhydrous solvents.

Suboptimal reaction conditions The reaction of TCO with

tetrazines is generally very

fast, but kinetics can be

influenced by the specific

tetrazine derivative and solvent

conditions.[3][6] Ensure
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appropriate stoichiometry and

reaction time based on

literature protocols for similar

systems.

Loss of compound during

handling

Improper dissolution or

handling

Ensure the compound is fully

dissolved in the anhydrous

solvent by gentle vortexing.[6]

When adding to aqueous

buffers, add the dissolved (R)-

TCO-OH dropwise while gently

mixing to avoid precipitation.

Experimental Protocols
General Protocol for TCO-Tetrazine Ligation
This protocol provides a general guideline for the reaction between a TCO-functionalized

molecule (like a protein modified with (R)-TCO-OH) and a tetrazine-labeled molecule.

Reagent Preparation:

TCO-functionalized Molecule: Prepare your molecule functionalized with (R)-TCO-OH in

an appropriate amine-free buffer (e.g., PBS, HEPES) at a concentration of 1-5 mg/mL.[6]

[10]

Tetrazine Stock Solution: Immediately before use, dissolve the tetrazine reagent in

anhydrous DMSO or DMF to create a 10 mM stock solution.[6]

Ligation Reaction:

Molar Ratio: A 1.5 to 5-fold molar excess of the tetrazine reagent over the TCO-

functionalized molecule is typically recommended to ensure complete labeling.[6]

Reaction Initiation: Add the calculated volume of the tetrazine stock solution to the solution

of the TCO-functionalized molecule. It is advisable to add it dropwise while gently

vortexing to ensure efficient mixing.[6]
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Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes.[6] If

either of the reaction partners is light-sensitive (e.g., contains a fluorophore), protect the

reaction from light.[6]

Purification:

After the incubation period, remove the unreacted tetrazine reagent and any byproducts.

For proteins larger than 5 kDa, a spin desalting column can be used for rapid buffer

exchange and purification.[6]

For higher resolution purification, size-exclusion chromatography (SEC) is a suitable

method.[6]

Storage of Conjugate:

Store the purified conjugate at 4°C, protected from light.

For long-term storage, consider adding a cryoprotectant like glycerol and storing at -20°C

or -80°C.[6]
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Experimental Workflow for TCO-Tetrazine Ligation
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Caption: A flowchart of the general experimental workflow for TCO-tetrazine ligation.
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Factors Affecting (R)-TCO-OH Reactivity

Storage Conditions Handling Practices

Degradation Pathways
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Caption: Key factors influencing the stability and reactivity of (R)-TCO-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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